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Compound of Interest

Compound Name: CY5-N3

Cat. No.: B560655

Technical Support Center: CY5-N3 Conjugation

Welcome to the technical support center for CY5-N3 conjugation. This guide provides detailed
answers, protocols, and troubleshooting advice to help you successfully confirm the attachment
of CY5-N3 to your target molecule.

Frequently Asked Questions (FAQSs)
Q1: What is CY5-N3 and how does it work?

CY5-N3 (Sulfo-Cyanine5-azide) is a fluorescent dye equipped with an azide (-N3) functional
group.[1][2][3] This azide allows the dye to be covalently attached to molecules containing a
compatible functional group, most commonly an alkyne, through a bioorthogonal reaction
known as "click chemistry".[4][5][6] This reaction, which can be catalyzed by copper (CUAAC)
or proceed without a catalyst if using a strained alkyne like DBCO (SPAAC), forms a stable
triazole linkage.[4][5][6] The result is a fluorescently labeled molecule that can be used for
various detection and imaging applications.[1][7][8]

Q2: Which analytical methods can | use to confirm
successful conjugation?

There are several robust methods to verify that CY5-N3 has successfully conjugated to your
molecule:

o UV-Vis Spectroscopy: To determine the Degree of Labeling (DOL).[9]
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e Mass Spectrometry (MS): To confirm the mass increase corresponding to the addition of the
CY5-N3 tag.[10]

e Chromatography (HPLC/FPLC): To separate the labeled conjugate from the free, unreacted
dye and assess purity.[9][11]

e Gel Electrophoresis (SDS-PAGE): To visualize the fluorescently labeled molecule and
confirm a shift in molecular weight.[12][13]

Q3: What are the key spectral properties of CY5?

It is crucial to know the excitation and emission maxima to properly configure your detection

instruments.
Property Value
Excitation Maximum (Aex) ~646 nm[1][5][7]
Emission Maximum (Aem) ~662 nm[1][5][7]
Molar Extinction Coefficient (€) at ~650 nm ~250,000 M—tcm—t

Experimental Workflows and Protocols
Workflow for Conjugation Confirmation

The general process for labeling your molecule and confirming the conjugation is outlined
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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